Cas no 65784-89-6 ( )

  structure
  structure
Product Name: 
CAS No:65784-89-6
MF:C7H13NO4
MW:175.182422399521
CID:962547
PubChem ID:428851
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 3-methoxy-2-oxa-6-azabicyclo[3.2.1]octane-4,8-diol
    • NSC-244244
    • NSC244244
    • DTXSID80330317
    • 65784-89-6
    •  
    • Inchi: 1S/C7H13NO4/c1-11-7-6(10)4-5(9)3(12-7)2-8-4/h3-10H,2H2,1H3
    • InChI Key: IEYCYMJIQXNQJJ-UHFFFAOYSA-N
    • SMILES: O1C(C(C2C(C1CN2)O)O)OC

Computed Properties

  • Exact Mass: 175.08400
  • Monoisotopic Mass: 175.08445790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.9
  • Topological Polar Surface Area: 71Ų

Experimental Properties

  • PSA: 70.95000
  • LogP: -1.61990
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